Cas no 20309-70-0 (2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside)

• Product Name: 2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside
• CAS No: 20309-70-0
• MF: C₁₅H₂₀O₈
• MW: 328.314505577087
• CID: 866747
• PubChem ID: 125307193
• Update Time: 2025-05-20

2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside
• C10717
• Paeonoside
• 2-Acetyl-5-Methoxyphenyl beta-D-Glucopyranoside
• 1-[4-methoxy-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxa n-2-yl]oxy-phenyl]ethanone
• CS-0022158
• DTXSID60942452
• Ethanone, 1-[2-(beta-D-glucopyranosyloxy)-4-methoxyphenyl]-
• AKOS040763747
• C15H20O8
• 2-Acetyl-5-methoxyphenyl hexopyranoside
• BDBM50310719
• 1-[4-methoxy-2-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
• Q27107607
• CHEMBL1079881
• 1-[4-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
• HY-N2351
• CHEBI:7892
• 20309-70-0
• 2-Acetyl-5-methoxyphenyl ??-D-Glucopyranoside
• 1-(4-Methoxy-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)ethan-1-one
• CHEBI:718638
• AC1L9DNQ
• G90563
• 1-(4-methoxy-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)ethanone
• TS-10177

• Inchi： 1S/C15H20O8/c1-7(17)9-4-3-8(21-2)5-10(9)22-15-14(20)13(19)12(18)11(6-16)23-15/h3-5,11-16,18-20H,6H2,1-2H3/t11-,12-,13+,14-,15-/m1/s1
• InChI Key： AVIUTYMRHHBXPB-UXXRCYHCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C=CC=1C(C)=O)OC

Computed Properties

• Exact Mass: 328.116
• Monoisotopic Mass: 328.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 126A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 83°C(lit.)
• Boiling Point: 589.9±50.0 °C at 760 mmHg
• Flash Point: 219.2±23.6 °C
• Refractive Index: 1.593
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside

Comprehensive Overview of 2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside (CAS No. 20309-70-0)

2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside, identified by its CAS number 20309-70-0, is a specialized glycoside compound that has garnered significant attention in the fields of phytochemistry, pharmacology, and nutraceutical research. This compound, characterized by its unique acetyl and methoxy functional groups attached to a β-D-glucopyranoside backbone, exhibits intriguing bioactive properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the context of natural product derivatives and bioactive molecule synthesis.

The structural complexity of 2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside makes it a subject of interest for studies on enzymatic glycosylation and metabolic pathways. Its glucopyranoside moiety is known to enhance solubility and bioavailability, which is critical for developing plant-based therapeutics. Recent trends in green chemistry and sustainable sourcing have further amplified its relevance, as consumers and manufacturers alike seek eco-friendly alternatives to synthetic compounds.

One of the most frequently asked questions about CAS 20309-70-0 revolves around its natural occurrence and extraction methods. This compound is often isolated from specific plant species, where it acts as a secondary metabolite. Advanced techniques such as HPLC and mass spectrometry are employed to ensure high purity, which is essential for pharmaceutical-grade applications. The growing demand for standardized herbal extracts has positioned this compound as a key player in the nutraceutical industry.

In the realm of drug discovery, 2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside is being investigated for its potential anti-inflammatory and antioxidant effects. Preliminary studies suggest that its acetylated phenolic structure may contribute to these activities, aligning with the broader search for natural anti-aging agents and skin care ingredients. This has led to its inclusion in cosmeceutical formulations, where plant-derived actives are highly valued.

From a commercial perspective, the compound’s stability under varying pH conditions and compatibility with encapsulation technologies make it suitable for functional food and dietary supplement applications. As the global market for personalized nutrition expands, CAS 20309-70-0 is emerging as a versatile ingredient for targeted health solutions. Its synergy with other polyphenols and flavonoids further enhances its appeal.

In summary, 2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside represents a convergence of traditional knowledge and modern science. Its multifaceted applications—from pharmacology to cosmetics—underscore its importance in contemporary research. For those seeking high-purity reference standards or custom synthesis options, this compound offers a compelling case study in the intersection of chemistry and biotechnology.